N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide

• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol
• IUPAC Name: N-[(E)-[2,5-dimethyl-1-(3-methylphenyl)pyrrol-3-yl]methylideneamino]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C22H22N4O3/c1-14-7-5-8-19(11-14)25-15(2)12-18(17(25)4)13-23-24-22(27)20-9-6-10-21(16(20)3)26(28)29/h5-13H,1-4H3,(H,24,27)/b23-13+
• InChI Key: NUIVBPDXAWOGNC-YDZHTSKRSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=CC(=C2C)/C=N/NC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C)C
• SMILES: CC1=CC(=CC=C1)N2C(=CC(=C2C)C=NNC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C)C

Description

N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide, also known as DMNPYH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide is not fully understood. However, studies have suggested that N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide exerts its anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has also been shown to inhibit acetylcholinesterase activity, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has been shown to exhibit low toxicity and high selectivity towards cancer cells. It has also been shown to cross the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. In addition, N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high selectivity towards cancer cells. However, N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide also has some limitations, including its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide research, including the development of more efficient synthesis methods, the exploration of its potential applications in other fields, such as environmental science and energy storage, and the elucidation of its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide in vivo.

Synthesis Methods

N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide can be synthesized through a multistep process involving the reaction of 2,5-dimethyl-3-nitrobenzoic acid, 3-methylbenzoyl chloride, and hydrazine hydrate. The resulting compound is then reacted with pyrrole-2-carbaldehyde to form N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide. The synthesis method has been optimized to obtain high yields and purity of N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide.

Scientific Research Applications

N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has shown promising results as an anti-cancer agent and as a potential treatment for Alzheimer's disease. In materials science, N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has been used as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, N'-{[2,5-dimethyl-1-(3-methylphenyl)-1H-pyrrol-3-yl]methylene}-3-nitro-2-methylbenzohydrazide has been used as a fluorescent probe for the detection of metal ions.